![molecular formula C16H22N2O4S3 B2774939 N-butyl-2-(ethylsulfonyl)-4-[(4-methylphenyl)sulfonyl]-1,3-thiazol-5-amine CAS No. 863449-47-2](/img/structure/B2774939.png)
N-butyl-2-(ethylsulfonyl)-4-[(4-methylphenyl)sulfonyl]-1,3-thiazol-5-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-butyl-2-(ethylsulfonyl)-4-[(4-methylphenyl)sulfonyl]-1,3-thiazol-5-amine is a chemical compound that belongs to the class of thiazole derivatives. It has been extensively studied for its potential applications in scientific research, particularly in the field of biochemistry and pharmacology.
Scientific Research Applications
Biocatalysis in Drug Metabolism
Biocatalysis has been applied to the drug metabolism of sulfonamide derivatives, demonstrating the capacity to generate mammalian metabolites using microbial systems. This approach supports the structural characterization of metabolites and provides analytical standards for clinical investigations, highlighting the importance of microbial-based surrogate biocatalytic systems in drug development processes (Zmijewski et al., 2006).
Nanocatalysts for Green Synthesis
Nanocatalysts have been utilized for the synthesis of heterocyclic compounds, such as 1-substituted-1H-1,2,3,4-tetrazoles, offering a greener, more efficient method for chemical synthesis. This demonstrates the application of nanotechnology in facilitating rapid, environmentally friendly chemical reactions (Ghasemzadeh & Akhlaghinia, 2017).
Antimicrobial and Antifungal Activities
The search for new antimicrobial and antifungal agents has led to the synthesis of derivatives of sulfonyl-substituted nitrogen-containing heterocycles, showing potential in combating microbial and fungal pathogens. This underscores the role of sulfur-containing compounds in developing new pharmaceuticals with high antimicrobial activity (Kobzar et al., 2019).
Ionic Liquids as Catalysts
Ionic liquids have been used as catalysts in the synthesis of tetrasubstituted imidazoles, highlighting their effectiveness and reusability in chemical reactions. This showcases the potential of ionic liquids in enhancing reaction efficiency and sustainability (Davoodnia et al., 2010).
Novel Sulfonated Membranes for Dye Treatment
Research has also focused on developing novel sulfonated thin-film composite nanofiltration membranes for the treatment of dye solutions, illustrating the application of sulfur-containing compounds in water treatment and purification technologies (Liu et al., 2012).
properties
IUPAC Name |
N-butyl-2-ethylsulfonyl-4-(4-methylphenyl)sulfonyl-1,3-thiazol-5-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N2O4S3/c1-4-6-11-17-14-15(18-16(23-14)24(19,20)5-2)25(21,22)13-9-7-12(3)8-10-13/h7-10,17H,4-6,11H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NROZRQWRKDNOAI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNC1=C(N=C(S1)S(=O)(=O)CC)S(=O)(=O)C2=CC=C(C=C2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N2O4S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-butyl-2-(ethylsulfonyl)-4-[(4-methylphenyl)sulfonyl]-1,3-thiazol-5-amine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.